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Compound of Interest

Compound Name:
1,3-Diethoxy-1,1,3,3-

tetramethyldisiloxane

Cat. No.: B098531 Get Quote

An In-Depth Technical Guide to 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane

Abstract
This technical guide provides a comprehensive overview of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane, a versatile organosilicon compound identified by the CAS number

18420-09-2.[1][2][3][4] This document delves into its fundamental physicochemical properties,

synthesis methodologies, key chemical reactions, and significant applications, particularly as a

precursor in materials science. The guide is intended for researchers, chemists, and

professionals in drug development and materials science who require a deep technical

understanding of this siloxane for advanced applications.

Compound Identification and Physicochemical
Properties
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is a siloxane featuring a central oxygen atom

bonded to two silicon atoms, each of which is substituted with two methyl groups and one

ethoxy group. This structure imparts a unique combination of organic and inorganic

characteristics, making it a valuable intermediate in chemical synthesis.
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Property Value Source(s)

CAS Number 18420-09-2 [1][2][3]

IUPAC Name

ethoxy-

[ethoxy(dimethyl)silyl]oxy-

dimethylsilane

[1][5]

Molecular Formula C8H22O3Si2 [1][2][3][4]

Molecular Weight 222.43 g/mol [1][2][6]

Appearance
Colorless liquid / White to off-

white powder
[3][4]

Density 0.883 g/mL at 25 °C [3]

Boiling Point 161 °C

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.389 [3]
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Synthesis Methodologies: A Mechanistic
Perspective
The synthesis of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane can be approached through

several strategic pathways. The choice of method is often dictated by the desired purity, yield,

and scalability required for the intended application.

Direct Alkoxylation of Tetramethyldisiloxane
A primary route involves the direct reaction of 1,1,3,3-tetramethyldisiloxane with ethanol. This

reaction is typically catalyzed by an acid and proceeds via the substitution of the silicon-hydride
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(Si-H) bond with an ethoxy group. The Si-H bond is highly reactive and serves as a key

functional handle for derivatization.[1]

Grignard-Mediated Synthesis
An alternative and often high-yield approach involves the use of a Grignard reagent.[1] This

method starts with an organohydrogen polysiloxane which is reacted with an ethyl Grignard

reagent (e.g., ethylmagnesium bromide) in an ether solvent. The Grignard reagent acts as a

potent nucleophile, attacking the silicon center. A subsequent hydrolysis step then yields the

final product, 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.[1][7] This pathway offers excellent

control over the reaction stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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